![molecular formula C16H15N5O B5773900 N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide](/img/structure/B5773900.png)
N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide, also known as ETB, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a tetrazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by modulating the activity of neurotransmitters, such as dopamine, serotonin, and norepinephrine, in the brain. This compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in the brain. This compound has also been shown to increase the levels of antioxidants, such as superoxide dismutase and glutathione, in the brain. Furthermore, this compound has been reported to decrease the levels of lipid peroxidation products, such as malondialdehyde, in the brain.
Advantages and Limitations for Lab Experiments
N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. Furthermore, this compound has been shown to have low toxicity and high bioavailability. However, this compound has some limitations for lab experiments. It has poor solubility in water, which may affect its pharmacokinetics and pharmacodynamics. Moreover, the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide has several potential future directions. It can be further investigated for its potential therapeutic applications in various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Furthermore, this compound can be modified to improve its pharmacokinetics and pharmacodynamics. Moreover, the mechanism of action of this compound can be further elucidated using various techniques, such as molecular docking and in vitro assays.
Synthesis Methods
N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide can be synthesized using different methods, including the reaction of 2-ethylphenylamine with 4-chlorobenzoyl chloride in the presence of triethylamine and triphenylphosphine, followed by the reaction with sodium azide. Another method involves the reaction of 2-ethylphenylamine with 4-(1H-tetrazol-1-yl)benzoyl chloride in the presence of triethylamine. The yields of this compound using these methods range from 50% to 70%.
Scientific Research Applications
N-(2-ethylphenyl)-4-(1H-tetrazol-1-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been reported to have anticonvulsant, analgesic, anti-inflammatory, and anticancer properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia. Furthermore, this compound has been shown to inhibit the activity of certain enzymes, such as monoamine oxidase and acetylcholinesterase, which are involved in the pathogenesis of several neurological disorders.
Properties
IUPAC Name |
N-(2-ethylphenyl)-4-(tetrazol-1-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O/c1-2-12-5-3-4-6-15(12)18-16(22)13-7-9-14(10-8-13)21-11-17-19-20-21/h3-11H,2H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZUKKZHMMCZIGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.